2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18FN3O2S/c18-14-5-1-2-6-15(14)20-7-9-21(10-8-20)17(23)16(22)19-12-13-4-3-11-24-13/h1-6,11H,7-10,12H2,(H,19,22)
• InChI Key: PGTYPHGHFIPEAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as FPTA and has been found to have a variety of interesting properties that make it useful in many different fields of study. In

Scientific Research Applications

Piperazine Derivatives for Therapeutic Use

Piperazine derivatives, including those related to 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, have shown diverse therapeutic applications due to their significant presence in a variety of well-known drugs. These applications range across several areas including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio-protective agents, anti-inflammatory, and imaging agents. Modifications to the piperazine nucleus significantly influence the medicinal potential of the resulting molecules, indicating a flexible foundation for drug discovery aimed at various diseases. This versatility underscores the importance of piperazine derivatives in rational drug design, highlighting their role in emerging pharmacophore development for addressing different therapeutic needs (Rathi, Syed, Shin, & Patel, 2016).

Role of Arylalkyl Substituents in D2-like Receptors

Research indicates that arylalkyl substituents, as seen in 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, can improve the potency and selectivity of binding affinity at D2-like receptors. This enhancement is crucial for the development of antipsychotic agents, showcasing the significance of specific pharmacophoric groups in designing molecules with targeted receptor activity. The findings emphasize the composite structure's role in achieving selectivity and potency, providing a foundation for future drug development in neuropsychiatric disorder treatment (Sikazwe, Nkansah, Altundas, Zhu, Roth, Setola, & Ablordeppey, 2009).

Thiophene Analogues and Carcinogenicity Evaluation

Thiophene analogues, part of the chemical structure of 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, have been synthesized and evaluated for potential carcinogenicity. This research provides insight into the carcinogenic potential of molecules when an aromatic ring is replaced by a thiophene analogue. The in vitro evaluation suggests a consistent activity profile with known chemistry, indicating potential carcinogenicity. However, the overall chemical and biological behavior raises questions about their in vivo tumorigenic capability. This study underscores the importance of understanding the structural impact on carcinogenicity, highlighting the need for comprehensive evaluations before therapeutic application (Ashby, Styles, Anderson, & Paton, 1978).